Cas no 2287271-10-5 (Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate)

• Product Name: Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate
• CAS No: 2287271-10-5
• MF: C₁₃H₁₄BrN₃O₂
• MW: 324.17316198349
• CID: 5326949
• Update Time: 2025-05-23

Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate
• Z3492445099
• tert-butyl 4-bromo-3-(pyridin-2-yl)-1H-pyrazole-1-carboxylate

• Inchi： 1S/C13H14BrN3O2/c1-13(2,3)19-12(18)17-8-9(14)11(16-17)10-6-4-5-7-15-10/h4-8H,1-3H3
• InChI Key： RSWBVMKYVWONFY-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)N=C1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 2.8
• Topological Polar Surface Area: 57

Additional information on Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate

Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate (CAS No. 2287271-10-5): A Versatile Intermediate in Modern Pharmaceutical Research

Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate, identified by its CAS number 2287271-10-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a pyrazole core substituted with a pyridine ring and a bromo group, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied for their potential applications in drug development, exhibiting properties such as anti-inflammatory, antiviral, and anticancer effects. The incorporation of a< strong>pyridine ring into the pyrazole framework enhances the compound's pharmacological profile by introducing additional hydrogen bonding capabilities and electronic properties that can modulate receptor interactions.

The presence of a< strong>bromo substituent at the 4-position of the pyrazole ring further enhances the compound's utility as a synthetic intermediate. Bromine atoms are versatile handles that can be readily functionalized through various chemical reactions, such as Suzuki-Miyaura cross-coupling, allowing for the introduction of diverse substituents at specific positions on the molecule. This flexibility is particularly valuable in drug discovery pipelines, where precise control over molecular structure is essential for optimizing biological activity and pharmacokinetic properties.

Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate is particularly noteworthy for its role in the development of small molecule inhibitors targeting neurological disorders. Recent studies have demonstrated the potential of pyrazole derivatives as modulators of neurotransmitter receptors, such as GABA receptors and NMDA receptors, which are implicated in conditions like epilepsy, depression, and neurodegenerative diseases. The tert-butyl ester group at the 1-position of the pyrazole ring provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.

In addition to its applications in neurological research, Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate has shown promise in the development of anti-inflammatory agents. The combination of the< strong>pyridine and< strong>bromo substituents may interact with inflammatory pathways by modulating key enzymes and receptors involved in the inflammatory response. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on cyclooxygenase (COX) enzymes and other mediators of inflammation, suggesting their potential as lead compounds for novel anti-inflammatory therapies.

The synthesis of< strong>Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate involves multi-step organic transformations that highlight its complexity as a synthetic target. Key steps include bromination of a pyrazole precursor, followed by coupling with a pyridine-containing reagent and esterification to introduce the tert-butyl carboxylate group. These synthetic strategies leverage modern catalytic methods to ensure high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

The growing interest in< strong>Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate is reflected in its increasing demand among research institutions and pharmaceutical companies worldwide. Its versatility as a synthetic intermediate allows for rapid exploration of novel molecular structures, driving innovation in drug discovery programs. As computational methods and high-throughput screening technologies continue to advance, compounds like this are expected to play an increasingly pivotal role in identifying next-generation therapeutics.

The future prospects for< strong>Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate are bright, with ongoing research focused on expanding its applications across multiple therapeutic areas. Exploration into its potential as an anticancer agent has already begun, with studies investigating its ability to inhibit key pathways involved in tumor growth and metastasis. Furthermore, its suitability as a building block for peptidomimetics and other complex molecular architectures suggests broad utility beyond traditional small molecule drug design.

In conclusion, Tert-butyl 4-bromo-3-pyridin-2-ylpyrazole-1-carboxylate (CAS No. 2287271-10-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its role as an intermediate in the development of bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is poised to remain a cornerstone of medicinal chemistry innovation for years to come.